Cas no 14308-65-7 (2-Propenamide,N-methyl-3-(5-nitro-2-furanyl)-)

• Product Name: 2-Propenamide,N-methyl-3-(5-nitro-2-furanyl)-
• CAS No: 14308-65-7
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 148985
• PubChem ID: 84339
• Update Time: 2025-04-19

2-Propenamide,N-methyl-3-(5-nitro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-methyl-3-(5-nitro-2-furanyl)-
• N-methyl-3-(5-nitrofuran-2-yl)prop-2-enamide
• (2E)-N-Methyl-3-(5-nitro-2-furyl)acrylamide
• 2-propenamide, N-methyl-3-(5-nitro-2-furanyl)-, (2E)-
• N-Methyl-3-(5-nitro-2-furanyl)-2-propenamide
• BRN 0012359
• N-Methyl-5-nitro-2-furanacrylamide
• CCRIS 5643
• N-Methyl-5-nitro-2-furylacrylamide
• 14308-65-7
• 2-Propenamide, N-methyl-3-(5-nitro-2-furanyl)-

• Inchi： 1S/C8H8N2O4/c1-9-7(11)4-2-6-3-5-8(14-6)10(12)13/h2-5H,1H3,(H,9,11)
• InChI Key： SFRSZUGQAWNJSJ-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C=CC(NC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.048407
• Monoisotopic Mass: 196.048407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 88.1

Experimental Properties

• Density: 1.33
• Boiling Point: 418.7°C at 760 mmHg
• Flash Point: 207°C
• Refractive Index: 1.582